Cas no 626244-80-2 (2H-Pyran-2,4(3H)-dione, 3-[bis(methylthio)methylene]dihydro-6-methyl-)

• Product Name: 2H-Pyran-2,4(3H)-dione, 3-[bis(methylthio)methylene]dihydro-6-methyl-
• CAS No: 626244-80-2
• MF: C₉H₁₂O₃S₂
• MW: 232.319780349731
• CID: 437573
• PubChem ID: 71384442
• Update Time: 2025-04-19

2H-Pyran-2,4(3H)-dione, 3-[bis(methylthio)methylene]dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione, 3-[bis(methylthio)methylene]dihydro-6-methyl-
• 3-[bis(methylsulfanyl)methylidene]-6-methyloxane-2,4-dione
• DTXSID00806701
• 626244-80-2

• Inchi： 1S/C9H12O3S2/c1-5-4-6(10)7(8(11)12-5)9(13-2)14-3/h5H,4H2,1-3H3
• InChI Key： NZWREJGYTBTIQM-UHFFFAOYSA-N
• SMILES： S(C)/C(=C1\C(=O)OC(C)CC\1=O)/SC

Computed Properties

• Exact Mass: 232.02286
• Monoisotopic Mass: 232.02278659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 43.37